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Compound of Interest

Compound Name: 12-Hydroxy-6-epi-albrassitriol

CAS No.: 178330-78-4

Cat. No.: B161858

Get Quote

Executive Summary
12-Hydroxy-6-epi-albrassitriol is a rare, bioactive drimane sesquiterpenoid primarily isolated

from fungal species of the genus Aspergillus.[1][2][3] Unlike the ubiquitous secosteroid Vitamin

D, this compound represents a distinct chemical class (C15 sesquiterpene) that exhibits

functional mimicry of Vitamin D regulatory activities, particularly in calcium and phosphate

metabolism.

This guide provides a rigorous technical analysis of its natural occurrence, biosynthetic origins,

and isolation protocols. It is designed for researchers requiring high-purity extraction

methodologies and mechanistic understanding of its pharmacological profile.

Part 1: Chemical Identity & Structural
Characterization
Before detailing isolation, it is critical to distinguish this compound from its isomers and related

metabolites.
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Property Specification

IUPAC Name

(1R,4S,4aS,8aS)-3,4-bis(hydroxymethyl)-4a,8,8-

trimethyl-5,6,7,8a-tetrahydro-1H-naphthalene-

1,4-diol

Common Name 12-Hydroxy-6-epi-albrassitriol

CAS Number 178330-78-4

Molecular Formula C₁₅H₂₆O₄

Molecular Weight 270.36 Da

Chemical Class Drimane Sesquiterpenoid

Stereochemistry

The "6-epi" designation indicates an inversion of

configuration at the C6 position relative to the

parent albrassitriol.[1]

Part 2: Natural Sources[4]
The primary natural reservoirs for 12-Hydroxy-6-epi-albrassitriol are microbial, specifically

within the fungal kingdom. It is not typically found in high concentrations in plant tissues,

although related drimanes (e.g., polygodial, warburganal) are common in the Canellaceae and

Winteraceae plant families.

Primary Microbial Sources
Aspergillus species (Primary Producer):

Aspergillus ustus: A terrestrial and marine-derived fungus known for producing a wide

array of drimane sesquiterpenes including ustusol and ustusal.

Aspergillus sp.[2][4][5][6][7] FH-A 6357: The specific strain from which the compound was

originally isolated and characterized by Grabley et al. (1996).

Aspergillus xerophilus: Recent metabolomic profiling has identified this compound in

xerophilic strains, suggesting a role in stress response.
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Alternaria species (Related Source):

While Alternaria brassicicola is the primary source of the parent compound albrassitriol,

the 12-hydroxy-6-epi derivative is more commonly associated with biotransformation or

specific Aspergillus fermentation pathways.

Ecological Context
The compound functions as a secondary metabolite, likely serving as a chemical defense

mechanism against competing microbes or predation. Its presence in marine-derived

Aspergillus suggests an evolutionary adaptation to saline environments, potentially influencing

its unique stereochemistry.

Part 3: Biosynthetic Pathway[11]
The biosynthesis of 12-Hydroxy-6-epi-albrassitriol follows the classical mevalonate pathway,

diverging at the cyclization of Farnesyl Pyrophosphate (FPP).

Mechanism of Action[12][13]
Precursor Formation: Isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate

(DMAPP) condense to form the C15 linear precursor, Farnesyl Pyrophosphate (FPP).

Cyclization: Drimane synthase (a sesquiterpene cyclase) catalyzes the proton-initiated

cyclization of FPP to form the bicyclic drimane skeleton (often via a drimenol intermediate).

Oxidation & Hydroxylation: Cytochrome P450 monooxygenases introduce hydroxyl groups at

C1, C4, and C12.

Epimerization: Specific isomerases or stereoselective hydroxylation events establish the "6-

epi" configuration, distinguishing it from the phytotoxic albrassitriol.

Biosynthetic Pathway Diagram[11]
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Click to download full resolution via product page

Caption: Proposed biosynthetic route from the mevalonate pathway to the specific drimane

sesquiterpene derivative.

Part 4: Isolation & Extraction Protocol
This protocol is based on the isolation of drimane sesquiterpenes from Aspergillus fermentation

broths (adapted from Grabley et al. and subsequent optimization studies).

Reagents & Equipment[5]
Culture Media: Malt Extract Peptone (MEP) or Czapek-Dox broth.

Solvents: Ethyl Acetate (EtOAc), Methanol (MeOH), Dichloromethane (DCM).

Stationary Phases: Silica gel 60 (0.040–0.063 mm), Sephadex LH-20.

Analysis: HPLC-DAD, NMR (500 MHz), HR-MS.

Step-by-Step Methodology
1. Fermentation

Inoculate Aspergillus ustus or Aspergillus sp. (FH-A 6357) spores into 500 mL Erlenmeyer

flasks containing 100 mL of production medium.

Incubate at 24–28°C on a rotary shaker (180 rpm) for 7–10 days.

Validation: Monitor pH and glucose consumption. Harvest when glucose is depleted to

maximize secondary metabolite production.

2. Extraction
Separate mycelium from the culture filtrate via filtration (Whatman No. 1).[4]

Filtrate: Extract twice with an equal volume of Ethyl Acetate (EtOAc).

Mycelium: Macerate in Acetone/Methanol (1:1), filter, and evaporate solvent. Partition the

residue between water and EtOAc.[4]
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Combine the EtOAc phases from both filtrate and mycelium.

Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure to yield the Crude

Extract.

3. Fractionation (Silica Gel Chromatography)
Load crude extract onto a Silica Gel 60 column.

Elute with a gradient of Dichloromethane (DCM) : Methanol (MeOH) (starts 100:0 → 90:10).

Collect fractions based on TLC analysis (visualize with vanillin-sulfuric acid reagent;

drimanes typically appear as purple/blue spots).

4. Purification (HPLC)
Pool fractions containing the target (identified by preliminary MS/NMR).

Inject onto Semi-preparative RP-HPLC (C18 column, 5 µm, 250 x 10 mm).

Mobile Phase: Acetonitrile (ACN) : Water (H₂O) gradient (20% ACN → 80% ACN over 30

min).

Detection: UV at 210 nm and 254 nm.

Collect the peak corresponding to 12-Hydroxy-6-epi-albrassitriol (Retention time varies;

verify with standard if available).

Isolation Workflow Diagram
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Caption: Standardized isolation workflow for high-purity recovery of drimane sesquiterpenes.
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Part 5: Pharmacological Profile & "Vitamin D"
Mimicry
The "Vitamin D Analog" Distinction
While commercial descriptions often label 12-Hydroxy-6-epi-albrassitriol as a "Vitamin D

analog," this requires scientific nuance.

Structural Reality: It is a C15 sesquiterpene, structurally distinct from the C27 secosteroid

backbone of Vitamin D.

Functional Mimicry: Research indicates it acts as a functional modulator of calcium and

phosphate metabolism pathways. It likely interacts with the Vitamin D Receptor (VDR) or

downstream signaling proteins (e.g., calbindin modulation) in a manner analogous to 1,25-

dihydroxyvitamin D3, but with a distinct pharmacokinetic profile due to its smaller scaffold.

Validated Biological Activities
Activity Mechanism/Effect

Calcium Modulation
Regulates Ca²⁺/PO₄³⁻ homeostasis; potential

utility in metabolic bone disorders.

Antibacterial
Weak to moderate activity against Gram-

positive bacteria (e.g., Staphylococcus aureus).

Cytotoxicity
Inhibits proliferation of HepG2 (liver cancer)

cells; inhibits de novo cholesterol synthesis.

Antiviral Weak inhibition of Influenza A replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b161858?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

